![molecular formula C23H22ClN5O4 B2640175 N-(2-(5-(3-chlorobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-(3-methoxyphenoxy)acetamide CAS No. 922009-01-6](/img/structure/B2640175.png)
N-(2-(5-(3-chlorobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-(3-methoxyphenoxy)acetamide
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Description
N-(2-(5-(3-chlorobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-(3-methoxyphenoxy)acetamide is a useful research compound. Its molecular formula is C23H22ClN5O4 and its molecular weight is 467.91. The purity is usually 95%.
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Scientific Research Applications
Anticancer Activity
Compounds with related structures have been synthesized and evaluated for their anticancer activities. For instance, Al-Sanea et al. (2020) designed and synthesized derivatives with anticancer potential, showing appreciable cancer cell growth inhibition against eight cancer cell lines, highlighting the potential of such compounds in cancer therapy (Al-Sanea et al., 2020).
Radioimaging Applications
Dollé et al. (2008) reported the synthesis and radiosynthesis of compounds as selective ligands for imaging the translocator protein (18 kDa) with PET, demonstrating their utility in neuroimaging and potentially in the diagnosis of neurodegenerative diseases (Dollé et al., 2008).
Anti-inflammatory and Analgesic Agents
Abu‐Hashem et al. (2020) synthesized novel compounds derived from visnaginone and khellinone, which showed significant COX-1/COX-2 inhibition and possessed analgesic and anti-inflammatory activities. This indicates the potential of structurally similar compounds in developing new anti-inflammatory and analgesic drugs (Abu‐Hashem et al., 2020).
Antioxidant Activity
Novel coordination complexes constructed from pyrazole-acetamide derivatives demonstrated significant antioxidant activity in vitro, suggesting that compounds within this chemical framework could serve as effective antioxidants (Chkirate et al., 2019).
Antimicrobial Agents
Hossan et al. (2012) developed a series of pyrimidinone and oxazinone derivatives fused with thiophene rings, showcasing good antibacterial and antifungal activities. These findings support the exploration of similar compounds for antimicrobial applications (Hossan et al., 2012).
Insecticidal Properties
Fadda et al. (2017) synthesized heterocycles incorporating a thiadiazole moiety and evaluated them against the cotton leafworm, Spodoptera littoralis. The study highlights the insecticidal potential of such compounds, indicating their utility in pest control (Fadda et al., 2017).
properties
IUPAC Name |
N-[2-[5-[(3-chlorophenyl)methyl]-4-oxopyrazolo[3,4-d]pyrimidin-1-yl]ethyl]-2-(3-methoxyphenoxy)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22ClN5O4/c1-32-18-6-3-7-19(11-18)33-14-21(30)25-8-9-29-22-20(12-27-29)23(31)28(15-26-22)13-16-4-2-5-17(24)10-16/h2-7,10-12,15H,8-9,13-14H2,1H3,(H,25,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GKRKHZOQVCZCEM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC=C1)OCC(=O)NCCN2C3=C(C=N2)C(=O)N(C=N3)CC4=CC(=CC=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22ClN5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
467.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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